3-(1-(3-(trifluoromethoxy)benzoyl)piperidin-4-yl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-[1-[3-(trifluoromethoxy)benzoyl]piperidin-4-yl]-1H-pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H17F3N4O4/c21-20(22,23)31-14-4-1-3-12(11-14)17(28)26-9-6-13(7-10-26)27-18(29)15-5-2-8-24-16(15)25-19(27)30/h1-5,8,11,13H,6-7,9-10H2,(H,24,25,30)
• InChI Key: RDAUQWBOCONFPP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)C3=C(NC2=O)N=CC=C3)C(=O)C4=CC(=CC=C4)OC(F)(F)F
• Molecular Formula: C20H17F3N4O4
• Molecular Weight: 434.4 g/mol

Description

3-(1-(3-(trifluoromethoxy)benzoyl)piperidin-4-yl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H17F3N4O4 and its molecular weight is 434.375. The purity is usually 95%.
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Scientific Research Applications

Anti-cancer Activities

Compounds structurally related to pyrimidine diones, such as certain 1,3-dialkylated-pyrimidin-2,4-diones, have shown significant anti-cancer activities against a variety of human tumor cell lines. Structure-activity relationship studies indicate that specific substitutions on the pyrimidine ring can enhance anti-cancer efficacy (Singh & Paul, 2006).

Catalyst-Free Synthesis in Medicinal Chemistry

A catalyst-free synthesis of fused pyrido[2,3-d]pyrimidines has been described, showcasing an efficient method for producing compounds that might have pharmaceutical applications. This synthesis method highlights the potential for creating structurally complex molecules without the need for metal catalysts, which is valuable for green chemistry and drug discovery processes (Rahmati & Khalesi, 2012).

Synthesis and Herbicidal Activity

Research into pyrido[2,3-d]pyrimidine derivatives has explored their application as protoporphyrinogen oxidase inhibitors with potential herbicidal properties. Some synthesized compounds exhibited strong and broad-spectrum weed control, comparable to established herbicides. This indicates the chemical class's utility in agricultural science, providing a foundation for developing new herbicides (Wang et al., 2017).

Antioxidant Evaluation

Studies on pyrazolopyridine derivatives, which share a heterocyclic core with pyrido[2,3-d]pyrimidines, have demonstrated antioxidant properties. This suggests the potential of structurally related compounds in combating oxidative stress, which is implicated in various diseases, including neurodegenerative disorders and cancer (Gouda, 2012).